Cas no 2138190-12-0 (4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid
• CAS No: 2138190-12-0
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5841829
• PubChem ID: 165833651
• Update Time: 2025-06-08

4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethenyl)-2-(trifluoromethyl)benzoic acid
• 2138190-12-0
• EN300-803384
• 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C12H11F3O3/c1-3-18-7(2)8-4-5-9(11(16)17)10(6-8)12(13,14)15/h4-6H,2-3H2,1H3,(H,16,17)
• InChI Key： WTXQGCKQGHNWEY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C)OCC)C=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid

Comprehensive Overview of 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid (CAS No. 2138190-12-0)

4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid (CAS No. 2138190-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a benzoic acid core with a trifluoromethyl group and an ethoxyethenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 2138190-12-0 is its relevance to modern small-molecule drug development. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and binding affinity, which are critical factors in optimizing drug candidates. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with trends in targeting protein-protein interactions (PPIs) and orphan diseases. These applications resonate with current industry priorities, such as precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid serves as a valuable building block for heterocyclic compounds. Its vinyl ether moiety offers reactivity for cyclization and cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This aligns with the broader shift toward green chemistry and atom-economical synthesis, as researchers seek efficient routes to reduce waste and improve yields. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) workflows.

In agrochemical applications, derivatives of CAS No. 2138190-12-0 have shown promise in developing crop protection agents. The trifluoromethyl group is a common motif in herbicides and fungicides due to its ability to enhance bioavailability and environmental persistence. With increasing global focus on sustainable agriculture, this compound's potential to contribute to low-toxicity formulations is a topic of active exploration. Industry forums frequently discuss its role in addressing challenges like pesticide resistance and soil health.

The commercial availability of 4-(1-Ethoxyethenyl)-2-(trifluoromethyl)benzoic acid has expanded in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers often highlight its purity (>98%) and compatibility with microwave-assisted synthesis, a technique gaining traction for accelerating reaction times. FAQs from procurement platforms frequently address its storage conditions (e.g., inert atmosphere, low temperature) and handling precautions, reflecting user concerns about compound stability.

Looking ahead, the compound's utility in fluorine chemistry positions it as a candidate for emerging fields like PET radiopharmaceuticals and bioimaging probes. The integration of AI-driven molecular design tools has further spurred interest, as computational models predict novel derivatives with optimized properties. As the scientific community continues to explore CAS No. 2138190-12-0, its role in bridging chemical innovation and real-world applications will likely expand, making it a staple in interdisciplinary research.